Cas no 2137984-51-9 (2-(1-methyl-1H-pyrazol-5-yl)imidazo1,2-apyrazine-3-carboxylic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)imidazo1,2-apyrazine-3-carboxylic acid
• CAS No: 2137984-51-9
• MF: C₁₁H₉N₅O₂
• MW: 243.221461057663
• CID: 5972716
• PubChem ID: 165960034
• Update Time: 2025-06-26

2-(1-methyl-1H-pyrazol-5-yl)imidazo1,2-apyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)imidazo1,2-apyrazine-3-carboxylic acid
• 2137984-51-9
• 2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-a]pyrazine-3-carboxylic acid
• EN300-1128535

• Inchi： 1S/C11H9N5O2/c1-15-7(2-3-13-15)9-10(11(17)18)16-5-4-12-6-8(16)14-9/h2-6H,1H3,(H,17,18)
• InChI Key： RGFIEBBNIFCIFP-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=NN2C)N=C2C=NC=CN12)=O

Computed Properties

• Exact Mass: 243.07562455g/mol
• Monoisotopic Mass: 243.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)imidazo1,2-apyrazine-3-carboxylic acid

Introduction to 2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-apyrazine-3-carboxylic acid (CAS No. 2137984-51-9)

2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-apyrazine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137984-51-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The presence of multiple nitrogen-containing rings in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular framework of 2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-apyrazine-3-carboxylic acid consists of an imidazo[1,2-apyrazine] core substituted with a 1-methyl-1H-pyrazole moiety at the 5-position and a carboxylic acid functional group at the 3-position. This specific arrangement of functional groups creates a scaffold that is conducive to interactions with biological targets, such as enzymes and receptors. The compound's dual heterocyclic system enhances its versatility, allowing for diverse modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of imidazo[1,2-apyrazine] derivatives due to their reported activities against various diseases. Studies have demonstrated that these compounds can exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for the development of anti-inflammatory agents. Additionally, their ability to modulate receptor activity has opened up avenues for applications in neurology and oncology.

The 1-methyl-1H-pyrazole substituent in 2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-apyrazine-3-carboxylic acid plays a crucial role in determining the compound's overall biological activity. This group not only contributes to the molecule's solubility but also influences its binding affinity to target proteins. The carboxylic acid moiety at the 3-position provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced bioavailability and targeted action.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for potential drug-like properties. Molecular docking studies have shown that 2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-apyrazine-3-carboxylic acid can interact with key binding pockets of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These interactions suggest that the compound may possess anti-inflammatory capabilities comparable to existing therapeutics but with potentially improved selectivity and reduced side effects.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)imidazo[1,2-apyrazine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the imidazo[1,2-apyrazine] core through cyclocondensation reactions, followed by functionalization at the 5-position with 1-methyl-1H-pyrazole. The introduction of the carboxylic acid group at the 3-position is achieved through oxidation or carboxylation techniques. Each step must be carefully optimized to minimize byproduct formation and maximize product integrity.

Given its structural complexity, 2-(1-methyl-1H-pyrazol-5-yli midazo[1,2 -apyra zine -3 -carb oxylic ac id) has been subjected to various analytical techniques to confirm its identity and purity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods for structural elucidation. These techniques provide detailed information about the compound's molecular structure, ensuring that it meets the stringent requirements for further biological evaluation.

In vitro studies have begun to uncover the potential biological activities of 2-(1-methyl - 1 H - py ra zol -5 - yl ) i mid azo [ 1 , 2 - ap y ra z ine -3 - carb oxy lic ac id). Initial assays have revealed inhibitory effects on enzymes such as COX-II and LOX, which are implicated in pain and inflammation. Furthermore, preliminary cell-based assays suggest that the compound may exhibit cytotoxic properties against certain cancer cell lines, indicating its potential as an anticancer agent.

The pharmacokinetic profile of CAS No. 2137984 -51 -9 is another critical aspect being evaluated. In preclinical studies, researchers are assessing parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these properties is essential for determining whether the compound will reach therapeutic levels in vivo and whether it will be safe for human use. Advanced modeling techniques are being employed to predict pharmacokinetic behavior based on structural features, which can accelerate the drug development process.

The versatility of CAS No. 2137984 -51 -9 extends beyond its current applications; researchers are exploring modifications to its structure that could enhance its therapeutic efficacy or reduce potential side effects. For instance, introducing additional functional groups or altering substituents might improve binding affinity or metabolic stability. Such modifications require a deep understanding of structure/activity relationships (SAR), which can be derived from both experimental data and computational modeling.

Collaborative efforts between synthetic chemists and biologists are essential for maximizing the potential of compounds like CAS No. 2137984 -51 -9. By combining expertise in organic synthesis with insights into biological mechanisms, researchers can develop novel therapeutics that address unmet medical needs. The integration of high-throughput screening technologies allows for rapid testing of large libraries of compounds, including derivatives of this imidazo[1,2-apyrazine scaffold.

The future direction of research on CAS No. 2137984 -51 -9 includes both preclinical development and clinical trials if promising results continue to emerge from laboratory studies. Preclinical trials will focus on further evaluating safety and efficacy in animal models before human testing begins. If these trials yield positive outcomes, CAS No .2137984 -51 -9 could progress to Phase I clinical trials to assess its tolerance and pharmacological effects in humans.

In conclusion, CAS No .2137984 -51 -9 , specifically identified as 2-( 1 methyl - 1 H py ra zol -5 yl ) i mid azo [ 12 apyr az ine -3 car box y lic ac id) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and promising biological activities . Its potential applications in anti-inflammatory therapy , oncology ,and other areas make it a valuable subject for further investigation . As research progresses , this compound holds great promise for contributing novel treatments that address critical medical challenges . p >